Cas no 896365-07-4 (3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide)
3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-ethylsulfanyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
- 3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
-
- Inchi: 1S/C17H15N3OS2/c1-2-22-13-7-5-6-12(10-13)16(21)20-17-19-15(11-23-17)14-8-3-4-9-18-14/h3-11H,2H2,1H3,(H,19,20,21)
- InChI Key: GOXRTEQSACWGHZ-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=NC=CC=C2)=CS1)(=O)C1=CC=CC(SCC)=C1
3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2647-0105-2μmol |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2647-0105-5μmol |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2647-0105-10μmol |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2647-0105-20μmol |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2647-0105-1mg |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2647-0105-2mg |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2647-0105-3mg |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2647-0105-4mg |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2647-0105-5mg |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2647-0105-10mg |
3-(ethylsulfanyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide |
896365-07-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
Introduction to 3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896365-07-4) in Modern Chemical Biology
3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896365-07-4) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This benzamide derivative incorporates a thiazole core linked to a pyridine moiety, both of which are well-documented scaffolds in medicinal chemistry for their ability to modulate biological pathways. The presence of an ethylsulfanyl group further enhances its potential as a bioactive molecule, offering a balance between lipophilicity and polarizability that is often favorable for drug-like properties.
The compound’s structure suggests multiple potential interaction sites with biological targets, making it a promising candidate for further investigation in therapeutic applications. The thiazole ring, in particular, is known for its role in various bioactive molecules, including antibiotics and antifungals, while the pyridine group is frequently employed in designing kinase inhibitors and other enzyme-targeting agents. The combination of these motifs in 3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide positions it as a versatile tool for exploring novel pharmacological interactions.
In recent years, there has been growing interest in heterocyclic compounds that integrate multiple pharmacophoric elements for their potential synergistic effects. The benzamide moiety, for instance, is a common pharmacological group found in nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors. By incorporating it into the 3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide structure, researchers aim to develop compounds with enhanced binding affinity and selectivity against specific biological targets. This approach aligns with the broader trend in drug discovery toward rational design based on structure-based insights.
One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and cancer, making them attractive therapeutic targets. The thiazole-pyridine-benzamide triad suggests interactions with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in inflammation. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against such enzymes, potentially leading to novel anti-inflammatory agents.
Furthermore, the ethylsulfanyl group introduces a sulfur atom into the molecule, which can serve as a hydrogen bond acceptor or participate in metal coordination interactions. These features are particularly relevant in designing molecules that interact with metalloenzymes or zinc-dependent transcription factors. For example, certain transcription factors require zinc ions for their DNA-binding activity, and compounds that can modulate this interaction may have therapeutic implications in diseases such as neurodegeneration or cancer.
Recent advances in high-throughput screening (HTS) and structure-based drug design have enabled researchers to rapidly evaluate the biological activity of compounds like 3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide. These techniques have identified several hits with promising profiles that warrant further optimization. In particular, derivatives of this compound have shown activity against certain kinases involved in cell proliferation and survival pathways. Given the critical role of kinases in cancer biology, this finding opens up avenues for developing targeted therapies.
The synthesis of 3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful regioselective functionalization of the thiazole and pyridine moieties. However, recent innovations in synthetic methodology have made it possible to construct such molecules more efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the pyridine group into the thiazole scaffold while preserving the integrity of the benzamide functionality.
In terms of pharmacokinetic properties, the balance between lipophilicity and polarizability imparted by the various substituents in 3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide suggests good oral bioavailability. This is a critical factor for any drug candidate as it determines how effectively the compound can reach its target site of action after administration. Computational modeling has been used to predict these properties, providing valuable insights into potential metabolic pathways and excretion routes.
The compound’s potential also extends to its role as an intermediate in more complex drug candidates. By serving as a building block for larger molecules, it can help streamline synthetic routes and reduce costs associated with drug development. This modular approach is increasingly favored in pharmaceutical research due to its efficiency and scalability.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more precisely. The case of 3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylenzamide exemplifies how integrating multiple pharmacophoric elements can lead to innovative therapeutic strategies. Future studies will likely focus on optimizing its potency against specific targets while improving its pharmacokinetic profile through structural modifications.
In conclusion, 3-(ethylsulfanyl)-N -4 -( pyridin - 2 - yl ) - 1 , 3 - thiazol - 2 - ylbenzamide ( CAS No . 896365 - 07 - 4 ) represents a significant advancement in chemical biology research . Its unique structural features , combined with promising preclinical data , make it a valuable asset for developing new therapeutic agents . As research progresses , this compound is poised to contribute to our understanding of disease mechanisms and provide new opportunities for intervention .
896365-07-4 (3-(ethylsulfanyl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)